Cas no 90212-86-5 (Acetic acid, [[(4-chlorophenyl)phenylmethyl]thio]-, methyl ester)

• Product Name: Acetic acid, [[(4-chlorophenyl)phenylmethyl]thio]-, methyl ester
• CAS No: 90212-86-5
• MF: C₁₆H₁₅ClO₂S
• MW: 306.807102441788
• CID: 791783
• PubChem ID: 71429708
• Update Time: 2025-04-19

Acetic acid, [[(4-chlorophenyl)phenylmethyl]thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(4-chlorophenyl)phenylmethyl]thio]-, methyl ester
• methyl 2-[(4-chlorophenyl)-phenylmethyl]sulfanylacetate
• DTXSID30848376
• Methyl {[(4-chlorophenyl)(phenyl)methyl]sulfanyl}acetate
• 90212-86-5

• Inchi： 1S/C16H15ClO2S/c1-19-15(18)11-20-16(12-5-3-2-4-6-12)13-7-9-14(17)10-8-13/h2-10,16H,11H2,1H3
• InChI Key： WMFIWTHLDOBVEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)SCC(=O)OC

Computed Properties

• Exact Mass: 306.0481286g/mol
• Monoisotopic Mass: 306.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.6Ų